Cas no 318284-64-9 (1-Methyl-5-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-Methyl-5-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 318284-64-9
• CID: 4645454
• Update Time: 2025-10-23

1-Methyl-5-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-5-[(4-METHYLPHENYL)SULFONYL]-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE
• 1-Methyl-5-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-Methyl-5-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

Research Brief on 1-Methyl-5-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS: 318284-64-9)

1-Methyl-5-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS: 318284-64-9) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a trifluoromethyl group and a sulfonyl moiety, which are known to enhance biological activity and metabolic stability. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting inflammation, cancer, and infectious diseases.

Recent research has focused on the synthesis and optimization of 1-Methyl-5-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile to improve its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The compound exhibited potent anti-inflammatory activity in vitro and in vivo, with minimal gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, this compound has shown promise in oncology research. A preclinical study highlighted its ability to inhibit the proliferation of certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The trifluoromethyl group was found to enhance binding affinity to target proteins, while the sulfonyl group contributed to improved solubility and bioavailability. These findings suggest that 318284-64-9 could serve as a scaffold for developing next-generation kinase inhibitors.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 1-Methyl-5-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile. A 2024 patent application disclosed a novel one-pot synthesis method that reduces reaction steps and improves yield. This innovation could facilitate large-scale production for further pharmacological evaluation and clinical trials.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of this compound. Researchers are currently investigating structural modifications to reduce potential off-target effects while maintaining therapeutic efficacy. Future directions include exploring its combination with other therapeutic agents and evaluating its safety profile in advanced animal models.

In conclusion, 1-Methyl-5-(4-methylphenyl)sulfonyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile represents a versatile chemical entity with multiple therapeutic applications. Ongoing research continues to uncover its full potential in drug development, making it a compound of significant interest in the pharmaceutical industry.